![molecular formula C6H12O3 B1250062 (2S,3R)-3-hydroxy-2-methylpentanoic acid](/img/structure/B1250062.png)
(2S,3R)-3-hydroxy-2-methylpentanoic acid
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Overview
Description
(2S,3R)-3-hydroxy-2-methylpentanoic acid is a diketide with a pentanoic acid structure substituted at the alpha and beta positions by methyl and hydroxy groups respectively. It is a diketide, a 3-hydroxy monocarboxylic acid and a hydroxy fatty acid.
Scientific Research Applications
1. Role in Wine Aroma and Aging
- A study by Lytra et al. (2017) developed a method to quantify various substituted acids, including (2S)-2-hydroxy-4-methylpentanoic acid, in red wines. This research found a positive correlation between the age of wine and levels of certain substituted esters and their corresponding acids, suggesting a role in the aging process and aroma development of wines (Lytra et al., 2017).
2. Quantitative Determination in Alcoholic Beverages
- Gracia-Moreno et al. (2015) optimized a method for the quantitative determination of hydroxy acids, including 2-hydroxy-4-methylpentanoic acid, in wines and other alcoholic beverages. This study highlights the potential sensory effects of these compounds in beverages (Gracia-Moreno et al., 2015).
3. Crystallographic Studies
- Curland et al. (2018) investigated the crystal structure of a polymorph of (2S,3S)-2-amino-3-methylpentanoic acid, contributing to the understanding of molecular interactions and structures (Curland et al., 2018).
4. Synthesis Methods and Chemical Reactions
- Research by Braun and Gräf (2003) discussed the stereoselective aldol reaction involving (R)-3-hydroxy-4-methylpentanoic acid, providing insights into specific synthesis methods and chemical reactions of similar compounds (Braun & Gräf, 2003).
5. Role in Polymer Synthesis
- Franz et al. (2009) explored the synthesis of uniform, hydrophilic/hydrophobic patterned oligomers using (2S)-2-hydroxy-4-methylpentanoic acid. This research contributes to polymer science, particularly in the development of foldamers with different side-chain functionalities (Franz et al., 2009).
6. Biological Activity Studies
- Nehls et al. (2013) synthesized N-(β-Carboxyethyl)-α-isoleucine, which involved (2S,3S)-2-amino-3-methylpentanoic acid. This compound is of interest due to its biological activity, offering insights into potential pharmaceutical applications (Nehls et al., 2013).
7. Flavor Enhancement in Food and Beverages
- Lytra et al. (2015) studied the enantiomeric distribution of ethyl 2-hydroxy-4-methylpentanoate in wines. This research demonstrates the compound's role in enhancing fruity aroma in various types of wines (Lytra et al., 2015).
properties
Molecular Formula |
C6H12O3 |
---|---|
Molecular Weight |
132.16 g/mol |
IUPAC Name |
(2S,3R)-3-hydroxy-2-methylpentanoic acid |
InChI |
InChI=1S/C6H12O3/c1-3-5(7)4(2)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t4-,5+/m0/s1 |
InChI Key |
NVIHALDXJWGLFD-CRCLSJGQSA-N |
Isomeric SMILES |
CC[C@H]([C@H](C)C(=O)O)O |
SMILES |
CCC(C(C)C(=O)O)O |
Canonical SMILES |
CCC(C(C)C(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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